Cas no 2171730-74-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171730-74-6
• MF: C₂₅H₂₂F₂N₂O₅S
• MW: 500.514392375946
• CID: 5893025
• PubChem ID: 165494627
• Update Time: 2025-05-23

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic acid
• 2171730-74-6
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-2-(thiophen-2-yl)acetic acid
• EN300-1499308

• Inchi： 1S/C25H22F2N2O5S/c26-21(27)12-19(23(30)29-22(24(31)32)20-10-5-11-35-20)28-25(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19,21-22H,12-13H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ILRHMRIPLHQTBP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(CC(F)F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 500.12174930g/mol
• Monoisotopic Mass: 500.12174930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic acid

Introduction to Compound CAS No. 2171730-74-6: 2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic Acid

The compound with CAS No. 2171730-74-6, named as 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-(thiophen-2-yl)acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a difluorobutanamido moiety, and a thiophene ring. The combination of these functional groups makes it a versatile compound with unique properties.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, allowing researchers to explore their applications in drug discovery, material synthesis, and catalysis. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Meanwhile, the difluorobutanamido group introduces fluorine atoms, which are known for their electron-withdrawing effects and can significantly influence the electronic properties of the molecule. The presence of the thiophene ring adds aromaticity and potential for conjugation, further enhancing the compound's reactivity and versatility.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have recently explored the use of similar compounds in the synthesis of organic semiconductors and optoelectronic devices. The combination of fluorine atoms and aromatic rings in this molecule could lead to materials with improved charge transport properties and enhanced stability under operational conditions.

In addition to its material applications, this compound has shown potential in medicinal chemistry. The Fmoc group's ability to act as a protecting group during peptide synthesis suggests that this molecule could serve as an intermediate in the development of bioactive compounds. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their unique pharmacokinetic profiles and target specificity.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the Fmoc derivative, the introduction of fluorine atoms into the butanamido group, and the coupling reaction with the thiophene-containing moiety. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture, enabling researchers to validate their synthetic strategies and optimize reaction conditions.

Looking ahead, ongoing research is focused on exploring the electronic properties of this compound using computational chemistry tools. By modeling its electronic structure, scientists aim to predict its behavior in various chemical environments and identify potential applications in fields such as catalysis or energy storage.

In conclusion, CAS No. 2171730-74-6 represents a cutting-edge advancement in organic chemistry. Its unique combination of functional groups positions it as a valuable tool for researchers across multiple disciplines. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking innovations in science and technology.